![molecular formula C16H22N6O3S2 B2706957 1-(2-((4-(Pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)-3-(thiophen-2-ylmethyl)urea CAS No. 1203173-16-3](/img/structure/B2706957.png)
1-(2-((4-(Pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)-3-(thiophen-2-ylmethyl)urea
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Description
1-(2-((4-(Pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H22N6O3S2 and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications
- Schistosomiasis Treatment : PZQ is a well-established drug for treating schistosomiasis, a parasitic disease caused by blood flukes. It effectively kills adult Schistosoma worms by disrupting their neuromuscular function, leading to paralysis and subsequent elimination from the host .
- Fascioliasis : PZQ also shows efficacy against Fasciola hepatica, the liver fluke responsible for fascioliasis. It disrupts the fluke’s tegument, impairing its nutrient absorption and causing death .
- Apoptosis Induction : PZQ has demonstrated apoptotic effects in cancer cells. It activates caspases and triggers programmed cell death, making it a potential candidate for cancer therapy .
- Antiangiogenic Properties : PZQ inhibits angiogenesis, the process by which new blood vessels form. This property could be harnessed to limit tumor growth and metastasis .
- Neuropathic Pain Management : PZQ modulates voltage-gated sodium channels, affecting neuronal excitability. Researchers explore its potential as an analgesic for neuropathic pain conditions .
- Neuroprotective Effects : PZQ’s antioxidant and anti-inflammatory properties may protect neurons from damage, making it relevant in neurodegenerative disease research .
- Hypertension Research : PZQ interacts with endothelin receptors, influencing vascular tone. Investigations focus on its role in managing hypertension and related cardiovascular disorders .
- HIV Infection : PZQ inhibits HIV-1 replication by interfering with reverse transcriptase activity. While not a primary antiretroviral, it contributes to our understanding of viral dynamics .
- Target Validation : PZQ’s interactions with specific receptors and enzymes provide valuable insights for drug discovery. Researchers use it as a probe to validate potential therapeutic targets .
Antiparasitic Activity
Cancer Research
Neurological Studies
Cardiovascular Applications
Antiviral Potential
Chemical Biology and Drug Design
properties
IUPAC Name |
1-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O3S2/c23-16(20-13-14-3-1-11-26-14)19-6-12-27(24,25)22-9-7-21(8-10-22)15-17-4-2-5-18-15/h1-5,11H,6-10,12-13H2,(H2,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJCVVMCSXVPAQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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